2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide

• Molecular Formula: C16H10Cl2N2O2
• Molecular Weight: 333.2 g/mol
• IUPAC Name: (E)-2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H10Cl2N2O2/c17-13-2-1-3-14(15(13)18)20-16(22)11(9-19)8-10-4-6-12(21)7-5-10/h1-8,21H,(H,20,22)/b11-8+
• InChI Key: NVHIHRAUGUJVFW-DHZHZOJOSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)/C(=C/C2=CC=C(C=C2)O)/C#N
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C(=CC2=CC=C(C=C2)O)C#N

Description

2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential in various applications, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in disease progression. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide exhibits various biochemical and physiological effects. It has been reported to possess antioxidant, anti-inflammatory, and anticancer properties. Additionally, this compound has been shown to modulate specific signaling pathways involved in disease progression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide in lab experiments is its potential as a drug candidate for various diseases. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide. One of the major areas of research is the optimization of its therapeutic potential through the identification of its exact mechanism of action. Additionally, further studies are needed to explore its potential in other scientific research applications, including material science and nanotechnology.

Synthesis Methods

The synthesis of 2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide can be achieved through several methods. One of the commonly used methods is the reaction of 2,3-dichlorobenzonitrile with 4-hydroxyphenylacetic acid in the presence of a base. The resulting product is then converted to the desired compound using appropriate reagents.

Scientific Research Applications

2-cyano-N-(2,3-dichlorophenyl)-3-(4-hydroxyphenyl)acrylamide has been extensively studied for its potential in various scientific research applications. One of the major areas of research is medicinal chemistry, where this compound has shown promising results as a potential drug candidate for various diseases, including cancer, inflammation, and neurodegenerative disorders.